3-Acetylamino-5-methoxy-1H-indole-2-carboxylic acid

• IUPAC Name: 3-acetamido-5-methoxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C12H12N2O4/c1-6(15)13-10-8-5-7(18-2)3-4-9(8)14-11(10)12(16)17/h3-5,14H,1-2H3,(H,13,15)(H,16,17)/p-1
• InChI Key: CUXRQFIRNCGAIV-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)NC1=C(NC2=C1C=C(C=C2)OC)C(=O)[O-]
• Molecular Formula: C12H11N2O4-
• DSSTOX Substance ID: DTXSID10426176
• Molecular Weight: 247.23 g/mol
• CAS No.: 97310-92-4

Description

3-Acetylamino-5-methoxy-1H-indole-2-carboxylic acid is a heterocyclic organic compound. It has a molecular weight of 248.24 and a molecular formula of C12H12N2O4.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C12H12N2O4. The InChI code for this compound is 1S/C12H12N2O4/c1-6(15)13-10-8-5-7(18-2)3-4-9(8)14-11(10)12(16)17/h3-5,14H,1-2H3, (H,13,15) (H,16,17).

Scientific Research Applications

Indolic Compounds in Disease Biomarkers and Microbial Metabolism

Indolic structure metabolites, such as those derived from the microbial biotransformation of tryptophan, play significant roles in human health. These metabolites, including indole-3-acetic acid and indole-3-propionic acid, are associated with gut bacteria and have been implicated in cardiovascular, brain, and gastrointestinal diseases. Their levels in the blood can serve as biomarkers for diagnosing and monitoring these conditions (Beloborodova, Chernevskaya, & Getsina, 2020).

Antioxidant Properties and Growth Promotion in Plants

Melatonin, an indole derivative, exhibits antioxidant properties and promotes growth in plant tissues. It plays a role in coordinating photoperiodic responses, regulating plant reproductive physiology, and defending cells against harsh environmental conditions. The diverse functions of melatonin in plants highlight the potential applications of related indolic compounds in agricultural and environmental sciences (Paredes, Korkmaz, Manchester, Tan, & Reiter, 2009).

Therapeutic Applications and Industrial Importance

Phenolic compounds like syringic acid, which shares structural similarities with indolic compounds, have shown a wide range of therapeutic applications including antioxidant, antimicrobial, and anti-inflammatory activities. These properties suggest that indolic compounds, by extension, could have significant biomedical and industrial applications (Srinivasulu, Ramgopal, Ramanjaneyulu, Anuradha, & Kumar, 2018).

Biocatalysis and Environmental Applications

Indole-3-acetic acid (IAA), an indole derivative, is catabolized by bacteria through specific gene clusters. This process has implications for environmental science and biotechnology, suggesting that similar indolic compounds could be used in bioremediation and the treatment of pathologies related to their excess in biological systems (Laird, Flores, & Leveau, 2020).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for the development of new therapeutic agents .

Mode of Action

Indole derivatives are known to interact with their targets in a way that can lead to a variety of biological effects . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given that indole derivatives are known to exhibit a range of biological activities, it can be inferred that this compound may have diverse molecular and cellular effects .